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Compound of Interest

Compound Name: 14-O-Acetylindolactam V

Cat. No.: B3394822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
14-O-Acetylindolactam V is a synthetic analog of the naturally occurring (-)-Indolactam V. It is

a potent activator of Protein Kinase C (PKC), a family of serine/threonine kinases that play

crucial roles in a multitude of cellular processes, including proliferation, differentiation,

apoptosis, and signal transduction. As a PKC activator, 14-O-Acetylindolactam V serves as a

valuable tool for investigating PKC-dependent signaling pathways and their implications in

various physiological and pathological conditions. It is often utilized as a less carcinogenic

alternative to phorbol esters, such as 12-O-tetradecanoylphorbol-13-acetate (TPA), for inducing

PKC activity in cell culture experiments.

These application notes provide detailed protocols for the use of 14-O-Acetylindolactam V in

cell culture, including recommendations for storage, preparation of stock solutions, and

methodologies for assessing its biological effects.

Mechanism of Action
14-O-Acetylindolactam V mimics the function of diacylglycerol (DAG), an endogenous

activator of PKC. Upon introduction to cells, it binds to the C1 domain of conventional and

novel PKC isoforms, inducing a conformational change that leads to their activation. A key

indicator of PKC activation is its translocation from the cytosol to the plasma membrane.[1]

Once activated, PKC can phosphorylate a wide array of downstream target proteins, thereby
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initiating various signaling cascades. Two prominent pathways affected by PKC activation are

the Mitogen-Activated Protein Kinase (MAPK/ERK) pathway and the Hedgehog signaling

pathway.
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Caption: Signaling pathways activated by 14-O-Acetylindolactam V.
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Parameter Value Cell Line Example Reference

Molar Mass ~343.42 g/mol N/A N/A

Solubility

Soluble in DMSO (up

to 25 mM) and

Ethanol

N/A [2]

Storage
Store at -20°C, protect

from light
N/A [2]

Working

Concentration
10 nM - 10 µM SH-SY5Y, C3H10T1/2 [1][3]

Incubation Time 5 minutes - 72 hours
SH-SY5Y, various

cancer cell lines
[1]

Experimental Protocols
Preparation of Stock Solution
Objective: To prepare a concentrated stock solution of 14-O-Acetylindolactam V for use in cell

culture experiments.

Materials:

14-O-Acetylindolactam V powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Protocol:

Allow the vial of 14-O-Acetylindolactam V powder to equilibrate to room temperature before

opening.

Aseptically weigh the desired amount of powder.
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Dissolve the powder in an appropriate volume of DMSO to achieve a high-concentration

stock solution (e.g., 10 mM).

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

General Cell Treatment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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